3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide

• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C15H21FN2O/c16-13-5-7-14(8-6-13)17-15(19)9-12-18-10-3-1-2-4-11-18/h5-8H,1-4,9-12H2,(H,17,19)
• InChI Key: HZIXCVKEQANGLW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCC(=O)NC2=CC=C(C=C2)F

Description

3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential medical and research applications. This compound belongs to the family of synthetic cannabinoids, which are chemically designed to mimic the effects of delta-9-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis.

Mechanism of Action

3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide acts on the endocannabinoid system by binding to the CB1 and CB2 receptors, which are primarily found in the brain and immune system, respectively. This binding activity leads to the activation of various signaling pathways that regulate processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of THC, the primary psychoactive component of cannabis. Studies have shown that this compound can induce a range of effects, including euphoria, relaxation, altered perception, and increased appetite. However, the effects of this compound are more potent and longer-lasting than those of THC.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide in lab experiments is its potency and specificity for the cannabinoid receptors. This allows researchers to investigate the effects of synthetic cannabinoids on the endocannabinoid system with greater precision. However, the limitations of using this compound include its potential for abuse and the lack of long-term safety data.

Future Directions

There are several future directions for 3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide research. One area of interest is the development of new synthetic cannabinoids that have more specific effects on the endocannabinoid system. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on human health. Additionally, this compound may have potential therapeutic applications for the treatment of conditions such as chronic pain and anxiety disorders.
Conclusion
This compound is a synthetic cannabinoid that has gained attention in the scientific community due to its potential medical and research applications. The compound acts on the endocannabinoid system by binding to the CB1 and CB2 receptors, which regulate various physiological processes. While this compound has advantages for lab experiments, its potential for abuse and lack of long-term safety data are limitations. Future research directions include the development of new synthetic cannabinoids and investigation of potential therapeutic applications.

Synthesis Methods

The synthesis of 3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide involves the reaction of 4-fluorobenzyl cyanide with 3-aminocapronitrile in the presence of a catalyst and solvent. The resulting product is then subjected to a series of chemical reactions to form the final compound. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

3-(azepan-1-yl)-N-(4-fluorophenyl)propanamide has been used in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system, which is a complex signaling system in the body that regulates various physiological processes. Studies have shown that this compound has a high affinity for the cannabinoid receptors, CB1 and CB2, which are located throughout the body.